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6-Bromo-1,3-dichloroisoquinoline is a halogenated heterocyclic compound that serves as a
valuable intermediate in medicinal chemistry and materials science. Its isoquinoline core is a
privileged structure found in numerous biologically active molecules, and the presence of three
distinct halogen atoms—one bromine and two chlorines—at specific positions provides a rich
platform for selective chemical modification. The differential reactivity of the C-Br versus C-CI
bonds allows for sequential, site-selective functionalization, primarily through palladium-
catalyzed cross-coupling reactions.[1][2] This makes it an indispensable precursor for
constructing complex molecular architectures, particularly in the development of kinase
inhibitors for oncology research.[1][3]

However, the same reactivity that makes this compound synthetically useful also necessitates a
thorough understanding of its potential hazards. This guide provides a comprehensive overview
of the chemical properties, safety protocols, and handling procedures for 6-Bromo-1,3-
dichloroisoquinoline, designed for researchers and drug development professionals. The
protocols herein are grounded in established safety standards and validated synthetic
methodologies to ensure both personal safety and experimental integrity.
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Section 1: Chemical and Physical Properties

A precise understanding of a compound's properties is the foundation of its safe handling. 6-
Bromo-1,3-dichloroisoquinoline is an off-white to gray solid at room temperature.[4] Key
identifying and physical data are summarized below.

ble 1: Chemical Identif I :

Property Value Source(s)
IUPAC Name o-Bromo-4, [5]
dichloroisoquinoline

CAS Number 552331-05-2 [5][6]
Molecular Formula CoH4BrCIz2N [5][6]
Molecular Weight 276.94 g/mol [51[6]
Appearance Off-white to gray solid [4]
Melting Point 124-128 °C [415]
Boiling Point 383.4 £ 37.0 °C (Predicted) [4]
Density 1.765 + 0.06 g/cm? (Predicted) [4]
SMILES String Clclcec2ce(Br)cec2e(Clnl [5]
InChi Key YRSSIZNHQQNESH- (5]

UHFFFAOYSA-N

Section 2: Comprehensive Hazard Assessment and
Safety Protocols

6-Bromo-1,3-dichloroisoquinoline is classified as a hazardous substance.[5][7] Adherence to
stringent safety protocols is mandatory to mitigate risks associated with its handling.

GHS Classification and Hazard Statements

The compound is classified as acutely toxic if swallowed and causes significant skin and eye
damage.[5] It may also cause respiratory irritation. The Globally Harmonized System (GHS)
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classifications are summarized in Table 2.

Signal Word: Danger|[5]

Table 2: GHS Hazard Classifications

Hazard Class Code Description Source(s)
Acute Toxicity, Oral H301 Toxic if swallowed [5]
Skin Irritation H315 Causes skin irritation [5]
) Causes serious eye
Serious Eye Damage H318 [5]
damage
Specific Target Organ _
o _ May cause respiratory
Toxicity (Single H335 T [5]
irritation
Exposure)
) ] May cause long
Chronic Aquatic i
o H413 lasting harmful effects  [5]
Toxicity

to aquatic life

Personal Protective Equipment (PPE)

The causality behind PPE selection is risk mitigation. Given the compound's hazard profile, a

multi-layered approach to personal protection is essential.

Table 3: Recommended Personal Protective Equipment
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Rationale and Best

Protection Type Specification .
Practices
Protects against splashes and
) Safety glasses with side- airborne dust particles that can
Eye/Face Protection ) ) ] ]
shields and a face shield. cause irreversible eye
damage.[5]

Provides a barrier against skin
contact, which can cause
o . irritation.[5] Always inspect
) Nitrile gloves (minimum
Hand Protection ) gloves for tears before use and
thickness of 0.11 mm). )

practice proper glove removal
technique to avoid self-

contamination.

Required when handling

Type P2 (EN 143) respirator outside of a certified chemical
Respiratory Protection cartridges or NIOSH-approved  fume hood or when dust
respirator. generation is likely, to prevent

respiratory tract irritation.[5]

Prevents accidental skin
) ] Lab coat, long pants, and
Skin and Body Protection exposure. A flame-retardant
closed-toe shoes. ]
lab coat is recommended.

Safe Handling and Storage Workflow

A self-validating workflow ensures that safety checks are integrated at every step. The following
protocol should be adopted for all operations involving this compound.
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Workflow for Handling 6-Bromo-1,3-dichloroisoquinoline

4 Preparation Phase N

1. Review SDS
(Identify Hazards)

l

2. Don Correct PPE
(Gloves, Goggles, Coat)

l

3. Prepare Fume Hood
(Verify Airflow, Clear Area)

J

-~

Handlin; Phase )

4. Weigh Compound

QUse Draft Shield, Minimize Dust)

-

l

5. Transfer to Reaction Vessel
(Inside Fume Hood)

-

Post-HandImg Phase

(Wipe with appropriate solven

l

7. Segregate Waste
(Halogenated Solids/Liquids)

6. Decontaminate Surfaces ]
t)

8. Doff PPE Correctly
(Remove Gloves Last)

G. Wash Hands Thoroughla

J
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Decision Tree for Spill Response

Is the spill large or
unmanageable?

Evacuate Area Don Appropriate PPE
Alert Emergency Services (Respirator, Gloves, Goggles)

Contain Spill
(Use sand, earth, or vermiculite)

Collect Solid
(Use non-sparking tools)

Place in Labeled
Hazardous Waste Container

Decontaminate Area
Wash and prevent runoff

Click to download full resolution via product page

Caption: Logical steps for responding to an accidental spill.

Protocol for Minor Spills:
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o Evacuate and Ventilate: Clear the immediate area of personnel and ensure adequate
ventilation.

» Control Ignition Sources: Remove all sources of ignition. [8]3. Containment: Use dry clean-
up procedures. Cover the spill with an inert absorbent material like sand, earth, or
vermiculite. Avoid generating dust. [8]4. Collection: Carefully sweep or scoop the material
into a suitable, labeled container for hazardous waste disposal. [8]5. Decontamination: After
collection, decontaminate the area and all equipment used. Wash the area and prevent
runoff into drains. [8]

Section 4: Reactivity and Synthetic Applications

The synthetic utility of 6-Bromo-1,3-dichloroisoquinoline lies in the differential reactivity of its
halogen substituents. In palladium-catalyzed cross-coupling reactions, the reactivity order is
generally C-Br > C-CI. [1][2]This allows for selective substitution at the C-6 position while
leaving the C-1 and C-3 chloro groups intact for subsequent transformations.

A common application is its use as a precursor for other substituted isoquinolines. For example,
it can be selectively reduced to remove the chlorine at the 1-position.

Experimental Protocol: Selective Reduction to 6-Bromo-
3-chloroisoquinoline

This protocol is adapted from a known synthetic procedure and demonstrates a typical
transformation involving the title compound. [9]The causality for using red phosphorus and
hydriodic acid is their established efficacy as a reducing system for dehalogenating activated
chloro-aromatic systems.
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Synthetic Transformation Pathway

Red Phosphorus (P)

i Py . I Hydriodic Acid (HI)

G Bromo-1,3 dlchlor0|soqumollne) Acetic Acid (ACOH)
Reflux, 8h

Reduction/at C1

G-Bromo-3-chloroisoquinoline)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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